BE“GHE Foundational & Exploratory

Check Availability & Pricing

A Comprehensive Technical Guide to Benzyl
Decanoate (CAS: 42175-41-7)

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Benzyl decanoate

Cat. No.: B484884

For Researchers, Scientists, and Drug Development Professionals

This document provides an in-depth technical overview of Benzyl decanoate (CAS Number:
42175-41-7), a phenylmethyl ester of decanoic acid. It is intended to serve as a core reference
for professionals in research and development, offering detailed information on its chemical
properties, synthesis, analytical methods, and potential applications.

Core Chemical and Physical Properties

Benzyl decanoate, also known as Benzyl caprate or Phenylmethyl decanoate, is a colorless,
oily liquid.[1][2] It is characterized by a very faint, fatty-waxy, and remotely floral odor.[1] Its key
physicochemical properties are summarized below.
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Property Value Source(s)
CAS Number 42175-41-7 [1112113114]
Molecular Formula C17H2602 [1][4]
Molecular Weight 262.387 g/mol [1114]
Boiling Point 345 °C [1]
Density 0.956 g/cm? [1]
Flash Point 109.44 °C (229.00 °F) (Closed -

Cup)
Appearance Colorless oily liquid [1]

Benzyl caprate, Decanoic acid
Synonyms benzyl ester, Phenylmethyl [1][2]114]

decanoate

Synthesis and Analysis Workflows

The production and quality control of Benzyl decanoate involve standard organic chemistry
and analytical procedures. The following diagrams illustrate the typical workflows for its
synthesis and subsequent analysis.

Workflow for Synthesis and Purification of Benzyl Decanoate.
Workflow for Quality Control (QC) Analysis via GC-MS.

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of scientific results. The
following sections provide established protocols for the synthesis and analysis of Benzyl
decanoate.

Benzyl decanoate is efficiently produced via the direct acid-catalyzed esterification of benzyl
alcohol with decanoic acid.[1]

Objective: To synthesize Benzyl decanoate from stoichiometric equivalents of benzyl alcohol
and decanoic acid.
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Materials:

Decanoic acid (1.0 eq)

e Benzyl alcohol (1.1 eq)

o Concentrated Sulfuric Acid (H2SOa, catalytic amount, ~0.02 eq)

e Toluene (as solvent for azeotropic removal of water)

e 5% Sodium bicarbonate (NaHCOs) aqueous solution

o Saturated Sodium chloride (NaCl) aqueous solution (Brine)

e Anhydrous Magnesium sulfate (MgSQa) or Sodium sulfate (Na2S0Oa4)

* Round-bottom flask, Dean-Stark apparatus, condenser, heating mantle, separatory funnel,
rotary evaporator.

Methodology:

Reaction Setup: To a round-bottom flask, add decanoic acid, benzyl alcohol, and toluene.
o Catalysis: While stirring, carefully add the catalytic amount of concentrated sulfuric acid.

o Reflux: Equip the flask with a Dean-Stark apparatus and a reflux condenser. Heat the
mixture to reflux using a heating mantle. Water produced during the reaction will be collected
in the Dean-Stark trap as an azeotrope with toluene.

e Monitoring: Continue the reflux until no more water is collected in the trap, indicating the
reaction is complete (typically 3-5 hours).

o Work-up & Neutralization: Cool the reaction mixture to room temperature. Transfer the
mixture to a separatory funnel and wash sequentially with:

o Water (to remove the bulk of the acid).

o 5% sodium bicarbonate solution (to neutralize any remaining acid; caution, CO2 evolution).
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o Brine (to break emulsions and begin drying the organic layer).

e Drying: Separate the organic layer and dry it over anhydrous magnesium sulfate.

e Solvent Removal: Filter off the drying agent and remove the toluene solvent using a rotary
evaporator.

 Purification: The resulting crude product can be further purified by vacuum distillation to yield
pure Benzyl decanoate.

GC-MS is a primary analytical technique for confirming the identity and assessing the purity of
volatile compounds like Benzyl decanoate.[4]

Objective: To identify Benzyl decanoate and determine its purity in a given sample.

Instrumentation & Materials:

Gas Chromatograph coupled to a Mass Spectrometer (GC-MS).

Capillary Column suitable for esters (e.g., DB-5ms, HP-5ms, or similar).

Helium (Carrier Gas).

Sample of Benzyl decanoate.

Volatile solvent (e.g., Dichloromethane, Ethyl Acetate).

NIST Mass Spectral Library for compound identification.
Methodology:

o Sample Preparation: Prepare a dilute solution of the Benzyl decanoate sample (~1 mg/mL)
in a suitable volatile solvent.

e GC-MS Method Setup:

o Injector: Set to 250°C, split mode (e.qg., 50:1 split ratio).
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o Oven Program: Start at 100°C, hold for 2 minutes. Ramp up to 280°C at a rate of
15°C/minute. Hold at 280°C for 5 minutes.

o Carrier Gas: Helium at a constant flow rate (e.g., 1.0 mL/min).

o MS Parameters: Electron lonization (El) at 70 eV. Scan range of 40-400 m/z. Set ion
source and transfer line temperatures (e.g., 230°C and 280°C, respectively).

e Injection: Inject 1 yL of the prepared sample into the GC.

o Data Acquisition: Start the data acquisition run. The GC will separate the components of the
sample, and the MS will generate mass spectra for the eluting compounds.

o Data Analysis:

o lIdentification: Compare the obtained mass spectrum of the major peak with the NIST
library. A high match index confirms the identity as Benzyl decanoate.

o Purity Assessment: Integrate the peak areas in the resulting total ion chromatogram (TIC).
The purity is calculated as the percentage of the area of the Benzyl decanoate peak
relative to the total area of all peaks.

Applications and Safety

e Fragrance Industry: Benzyl decanoate has been suggested for use as a fixative in floral
fragrance compositions.[1]

e Research & Development: It is supplied by chemical companies that support the
pharmaceutical industry through various stages of drug discovery.[3] In this context, it may
serve as a building block for more complex molecules, a non-active ingredient (excipient) in
formulations, or as a reference standard.

A specific Safety Data Sheet (SDS) for Benzyl decanoate was not available in the consulted
search results. Therefore, handling precautions should be based on structurally similar
compounds, such as other benzyl esters (e.g., Benzyl acetate, Benzyl benzoate).[5][6]

e Handling: Use in a well-ventilated area, preferably under a chemical fume hood. Wear
appropriate personal protective equipment (PPE), including safety goggles, chemical-

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b484884?utm_src=pdf-body
https://www.benchchem.com/product/b484884?utm_src=pdf-body
https://www.benchchem.com/product/b484884?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7900974.htm
https://www.thegoodscentscompany.com/data/rw1412231.html
https://www.benchchem.com/product/b484884?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AAB23472&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.pharmacopoeia.com/content/file/products/healthandsafety/CAT-426_GB.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b484884?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

resistant gloves, and a lab coat. Avoid inhalation of vapors and direct contact with skin and
eyes.[5]

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.[5] Keep
away from strong oxidizing agents, acids, and bases.[5]

» Toxicity: The toxicological properties have not been fully investigated.[5] Similar compounds
can be harmful if swallowed.[6]

e Environmental: Many esters are classified as toxic to aquatic life with long-lasting effects.[6]
Avoid release into the environment.[6]

Disclaimer: The safety information provided is based on related compounds and should be
used as a guideline. Always consult a specific and current Safety Data Sheet (SDS) for Benzyl
decanoate (CAS 42175-41-7) from the supplier before handling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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